Cas no 709-57-9 (6-chloro-2-(trifluoromethyl)pyrimidine-4,5-diamine)

• Product Name: 6-chloro-2-(trifluoromethyl)pyrimidine-4,5-diamine
• CAS No: 709-57-9
• MF: C₅H₄ClF₃N₄
• MW: 212.560269355774
• MDL: MFCD08436614
• CID: 572119
• PubChem ID: 244866
• Update Time: 2025-04-19

6-chloro-2-(trifluoromethyl)pyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine,6-chloro-2-(trifluoromethyl)-
• 6-Chloro-2-(trifluoromethyl)-4,5-pyrimidinediamine
• 6-chloro-2-(trifluoromethyl)pyrimidine-4,5-diamine
• 6-Chlor-4,5-diamino-2-trifluormethyl-pyrimidin
• 6-chloro-2-trifluoromethyl-pyrimidine-4,5-diamine
• AC1L6EN7
• AC1Q4JWH
• AR-1H1237
• CTK5D3236
• NSC56144
• 4,5-Diamino-6-chloro-2-(trifluoromethyl)pyrimidine
• NSC-56144
• SB60385
• Pyrimidine,5-diamino-6-chloro-2-(trifluoromethyl)-
• SCHEMBL13522226
• Pyrimidine, 4,5-diamino-6-chloro-2-(trifluoromethyl)-
• EN300-1716065
• AKOS000320353
• 6-Chloro-2-(trifluoromethyl)-4,5-pyrimidinediamine #
• 709-57-9
• ZJMHKSNURAZUDJ-UHFFFAOYSA-N
• CS-0236507
• DTXSID70288494
• DB-242741

• MDL： MFCD08436614
• Inchi： 1S/C5H4ClF3N4/c6-2-1(10)3(11)13-4(12-2)5(7,8)9/h10H2,(H2,11,12,13)
• InChI Key： ZJMHKSNURAZUDJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N)N=C(C(F)(F)F)N=1)N

Computed Properties

• Exact Mass: 212.00782
• Monoisotopic Mass: 212.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.688
• Boiling Point: 246.5°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.561
• PSA: 77.82
• LogP: 2.47560